Cas no 209174-61-8 (4-Ethyl-2-methylhexanoic acid)

• Product Name: 4-Ethyl-2-methylhexanoic acid
• CAS No: 209174-61-8
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5872482
• PubChem ID: 23073707
• Update Time: 2025-05-19

4-Ethyl-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-methylhexanoic acid
• Hexanoic acid, 4-ethyl-2-methyl-
• 4-Ethyl-2-methyl-hexanoic acid
• EN300-1848746
• AKOS018286286
• 209174-61-8
• A1-08736
• SCHEMBL2696819

• Inchi： 1S/C9H18O2/c1-4-8(5-2)6-7(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
• InChI Key： VDTFCTZEXUCYBS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC(CC)CC

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.917±0.06 g/cm3(Predicted)
• Boiling Point: 249.6±8.0 °C(Predicted)
• pka: 4.83±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 4-Ethyl-2-methylhexanoic acid

Comprehensive Analysis of 4-Ethyl-2-methylhexanoic acid (CAS No. 209174-61-8): Properties, Applications, and Industry Trends

4-Ethyl-2-methylhexanoic acid (CAS No. 209174-61-8) is a branched-chain fatty acid with significant industrial and research applications. This compound, characterized by its unique molecular structure, has garnered attention in fields such as flavor and fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Its CAS number 209174-61-8 serves as a critical identifier for regulatory and safety documentation, ensuring precise classification in global chemical databases.

The growing demand for sustainable chemical alternatives has positioned 4-Ethyl-2-methylhexanoic acid as a candidate for green chemistry initiatives. Researchers are exploring its potential in biodegradable lubricants and eco-friendly plasticizers, aligning with the global shift toward circular economy principles. Recent studies highlight its compatibility with bio-based solvents, a trending topic in environmental science forums and AI-driven material discovery platforms.

From a technical perspective, the synthesis of 4-Ethyl-2-methylhexanoic acid involves catalytic processes that optimize yield while minimizing waste—a focal point for process chemistry enthusiasts. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed to verify its purity, a subject frequently queried in laboratory technique discussions. Its odor profile, described as woody and slightly fruity, makes it valuable in perfumery formulations, a niche with rising Google search volumes.

Innovations in catalysis have further enhanced the commercial viability of this compound. For instance, patents filed between 2020–2023 reveal novel zeolite-based catalysts that improve selectivity during production—a hot topic in chemical engineering research. These advancements address frequent search queries like "how to improve carboxylic acid synthesis efficiency" or "best catalysts for branched-chain acids."

Regulatory compliance remains paramount when handling CAS 209174-61-8. While not classified as hazardous under major frameworks like REACH or GHS, proper storage conditions (e.g., inert atmospheres) are recommended to preserve stability—a detail often overlooked in chemical procurement checklists. This aligns with LinkedIn discussions on supply chain resilience for specialty chemicals.

Market analysts project steady growth for 4-Ethyl-2-methylhexanoic acid, driven by its role in high-performance coatings and adhesive formulations. SEO data indicates surging interest in terms like "branched carboxylic acid derivatives" and "CAS 209174-61-8 suppliers," reflecting its expanding commercial footprint. Strategic partnerships between custom synthesis providers and end-users are reshaping procurement dynamics, as noted in recent chemical industry whitepapers.

In academic circles, the compound’s stereochemistry is under scrutiny for chiral synthesis applications. A 2023 Journal of Organic Chemistry paper highlighted its utility in constructing terpene-like scaffolds—a breakthrough shared widely on researchgate.net. Such developments resonate with queries like "how to use branched acids in asymmetric catalysis," frequently logged in academic search engines.

To conclude, 4-Ethyl-2-methylhexanoic acid exemplifies the intersection of traditional chemistry and modern innovation. Its versatility across flavor science, materials engineering, and sustainable chemistry ensures enduring relevance—a narrative amplified by AI-curated content platforms and SEO-optimized chemical databases alike.